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Compound of Interest

Compound Name:
4-

(Dimethylamino)cinnamaldehyde

Cat. No.: B3420884 Get Quote

An In-depth Technical Guide on 4-(Dimethylamino)cinnamaldehyde

This guide provides the fundamental physicochemical properties of 4-
(Dimethylamino)cinnamaldehyde, a reagent commonly utilized by researchers and scientists

in drug development and various biochemical assays.

Core Physicochemical Data
4-(Dimethylamino)cinnamaldehyde, also known as DMAC or DMACA, is a reagent frequently

used for the determination of indole production by microorganisms and in the quantification of

proanthocyanidins.[1][2] Its key molecular identifiers are summarized below for easy reference.

Property Value Source

Molecular Formula C₁₁H₁₃NO [1][3][4][5]

Molecular Weight 175.23 g/mol [3][4][5]

CAS Number 6203-18-5 [1][5]

Logical Relationship of Molecular Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular properties.
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Fig. 1: Core molecular properties of 4-(Dimethylamino)cinnamaldehyde.

Note on Experimental Protocols and Signaling Pathways: The query pertains to the

fundamental molecular characteristics of 4-(Dimethylamino)cinnamaldehyde. As such,

detailed experimental protocols for its synthesis or use, and diagrams of biological signaling

pathways, are beyond the scope of this specific technical summary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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